6-Hydroxyestriol 6-Hydroxyestriol
Brand Name: Vulcanchem
CAS No.: 14507-00-7
VCID: VC20973538
InChI: InChI=1S/C18H24O4/c1-18-5-4-11-10-3-2-9(19)6-13(10)15(20)7-12(11)14(18)8-16(21)17(18)22/h2-3,6,11-12,14-17,19-22H,4-5,7-8H2,1H3/t11-,12-,14+,15?,16-,17+,18+/m1/s1
SMILES: CC12CCC3C(C1CC(C2O)O)CC(C4=C3C=CC(=C4)O)O
Molecular Formula: C18H24O4
Molecular Weight: 304.4 g/mol

6-Hydroxyestriol

CAS No.: 14507-00-7

Cat. No.: VC20973538

Molecular Formula: C18H24O4

Molecular Weight: 304.4 g/mol

* For research use only. Not for human or veterinary use.

6-Hydroxyestriol - 14507-00-7

Specification

CAS No. 14507-00-7
Molecular Formula C18H24O4
Molecular Weight 304.4 g/mol
IUPAC Name (8R,9S,13S,14S,16R,17R)-13-methyl-6,7,8,9,11,12,14,15,16,17-decahydrocyclopenta[a]phenanthrene-3,6,16,17-tetrol
Standard InChI InChI=1S/C18H24O4/c1-18-5-4-11-10-3-2-9(19)6-13(10)15(20)7-12(11)14(18)8-16(21)17(18)22/h2-3,6,11-12,14-17,19-22H,4-5,7-8H2,1H3/t11-,12-,14+,15?,16-,17+,18+/m1/s1
Standard InChI Key AAKRPOLRKWJRRV-ZVBAVIFISA-N
Isomeric SMILES C[C@]12CC[C@H]3[C@H]([C@@H]1C[C@H]([C@@H]2O)O)CC(C4=C3C=CC(=C4)O)O
SMILES CC12CCC3C(C1CC(C2O)O)CC(C4=C3C=CC(=C4)O)O
Canonical SMILES CC12CCC3C(C1CC(C2O)O)CC(C4=C3C=CC(=C4)O)O

Mass Molarity Calculator
  • mass of a compound required to prepare a solution of known volume and concentration
  • volume of solution required to dissolve a compound of known mass to a desired concentration
  • concentration of a solution resulting from a known mass of compound in a specific volume
g/mol
g
Molecular Mass Calculator